Cas no 2828438-45-3 (rel-6-(tert-Butyl) 7a-methyl (4aS,7aS)-tetrahydropyrano[2,3-c]pyrrole-6,7a(2H,7H)-dicarboxylate)

• Product Name: rel-6-(tert-Butyl) 7a-methyl (4aS,7aS)-tetrahydropyrano[2,3-c]pyrrole-6,7a(2H,7H)-dicarboxylate
• CAS No: 2828438-45-3
• MF: C₁₄H₂₃NO₅
• MW: 285.336124658585
• CID: 5140300
• PubChem ID: 162394435
• Update Time: 2024-11-07

rel-6-(tert-Butyl) 7a-methyl (4aS,7aS)-tetrahydropyrano[2,3-c]pyrrole-6,7a(2H,7H)-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• rel-6-(tert-Butyl) 7a-methyl (4aS,7aS)-tetrahydropyrano[2,3-c]pyrrole-6,7a(2H,7H)-dicarboxylate
• F76209
• BS-47937
• 2828438-45-3
• 6-O-tert-butyl 7a-O-methyl (4aS,7aS)-2,3,4,4a,5,7-hexahydropyrano[2,3-c]pyrrole-6,7a-dicarboxylate

• Inchi： 1S/C14H23NO5/c1-13(2,3)20-12(17)15-8-10-6-5-7-19-14(10,9-15)11(16)18-4/h10H,5-9H2,1-4H3/t10-,14+/m0/s1
• InChI Key： ACJDFLUXJHGXAG-IINYFYTJSA-N
• SMILES： O1CCC[C@H]2CN(C(=O)OC(C)(C)C)C[C@@]12C(=O)OC

Computed Properties

• Exact Mass: 285.15762283g/mol
• Monoisotopic Mass: 285.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 65.099